N-(5-chloro-2-hydroxyphenyl)-2-(4-methoxyphenoxy)acetamide

• IUPAC Name: N-(5-chloro-2-hydroxyphenyl)-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C15H14ClNO4/c1-20-11-3-5-12(6-4-11)21-9-15(19)17-13-8-10(16)2-7-14(13)18/h2-8,18H,9H2,1H3,(H,17,19)
• InChI Key: LVTKNJQNVGDFQH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)Cl)O
• Molecular Formula: C15H14ClNO4
• Molecular Weight: 307.73 g/mol

Description

N-(5-chloro-2-hydroxyphenyl)-2-(4-methoxyphenoxy)acetamide, also known as AH6809, is a nonsteroidal anti-inflammatory drug (NSAID) that has been widely used in scientific research. It was first synthesized in the 1980s and has since been studied for its potential therapeutic applications, particularly in the field of cancer research.

Mechanism of Action

N-(5-chloro-2-hydroxyphenyl)-2-(4-methoxyphenoxy)acetamide is a cyclooxygenase (COX) inhibitor, which means it blocks the production of prostaglandins by inhibiting the activity of COX enzymes. Prostaglandins are signaling molecules that play a role in inflammation, pain, and fever. By inhibiting the production of prostaglandins, N-(5-chloro-2-hydroxyphenyl)-2-(4-methoxyphenoxy)acetamide can reduce inflammation and pain. In addition, N-(5-chloro-2-hydroxyphenyl)-2-(4-methoxyphenoxy)acetamide has been shown to inhibit the activity of phospholipase A2, an enzyme that plays a role in the production of arachidonic acid, a precursor of prostaglandins.
Biochemical and Physiological Effects
N-(5-chloro-2-hydroxyphenyl)-2-(4-methoxyphenoxy)acetamide has been shown to have anti-tumor effects in various cancer cell lines, including breast, prostate, and colon cancer. It has been shown to inhibit cell proliferation, induce apoptosis, and inhibit angiogenesis. In addition, N-(5-chloro-2-hydroxyphenyl)-2-(4-methoxyphenoxy)acetamide has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines. It has also been shown to reduce pain and fever in animal models.

Advantages and Limitations for Lab Experiments

N-(5-chloro-2-hydroxyphenyl)-2-(4-methoxyphenoxy)acetamide has several advantages for lab experiments, including its high purity, stability, and solubility in water. It is also relatively easy to synthesize in large quantities. However, N-(5-chloro-2-hydroxyphenyl)-2-(4-methoxyphenoxy)acetamide has some limitations, including its low bioavailability and potential toxicity at high doses. In addition, it may have off-target effects on other enzymes, which can complicate data interpretation.

Future Directions

There are several future directions for the study of N-(5-chloro-2-hydroxyphenyl)-2-(4-methoxyphenoxy)acetamide. One potential direction is the development of more potent and selective COX inhibitors based on the structure of N-(5-chloro-2-hydroxyphenyl)-2-(4-methoxyphenoxy)acetamide. Another direction is the investigation of the role of N-(5-chloro-2-hydroxyphenyl)-2-(4-methoxyphenoxy)acetamide in the regulation of immune responses and the potential use of N-(5-chloro-2-hydroxyphenyl)-2-(4-methoxyphenoxy)acetamide in the treatment of autoimmune diseases. In addition, the use of N-(5-chloro-2-hydroxyphenyl)-2-(4-methoxyphenoxy)acetamide in combination with other drugs or therapies for the treatment of cancer and inflammation warrants further investigation. Finally, the development of novel drug delivery systems for N-(5-chloro-2-hydroxyphenyl)-2-(4-methoxyphenoxy)acetamide may improve its bioavailability and reduce potential toxicity.

Synthesis Methods

N-(5-chloro-2-hydroxyphenyl)-2-(4-methoxyphenoxy)acetamide is synthesized by the reaction of 5-chloro-2-hydroxyaniline with 4-methoxyphenol in the presence of a base, followed by reaction with 2-chloroacetyl chloride. The resulting product is then purified by recrystallization to obtain N-(5-chloro-2-hydroxyphenyl)-2-(4-methoxyphenoxy)acetamide in high purity.

Scientific Research Applications

N-(5-chloro-2-hydroxyphenyl)-2-(4-methoxyphenoxy)acetamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and cardiovascular diseases. It has been shown to have anti-inflammatory, anti-tumor, and anti-angiogenic effects in vitro and in vivo. N-(5-chloro-2-hydroxyphenyl)-2-(4-methoxyphenoxy)acetamide has been used in several studies to investigate its role in the inhibition of tumor growth and metastasis.